![molecular formula C12H9F3N2O B6167436 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde CAS No. 1152931-55-9](/img/no-structure.png)
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde
Overview
Description
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde (MTPPC) is a compound belonging to the class of heterocyclic compounds, with a pyrazole ring and a carbaldehyde group. It was first synthesized in 2004 and has since been studied for its various applications in scientific research.
Scientific Research Applications
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde has been studied for its potential applications in scientific research, such as in the development of new drugs and therapeutic agents. It has also been studied for its potential use as an antifungal agent, as well as for its potential to inhibit the growth of certain cancer cells. Additionally, it has been studied for its potential to act as an anti-inflammatory agent, as well as for its potential to act as an antioxidant.
Mechanism of Action
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde acts as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of pro-inflammatory prostaglandins. By inhibiting COX-2, 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde reduces the production of pro-inflammatory prostaglandins, thus reducing inflammation. Additionally, 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450.
Biochemical and Physiological Effects
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde has been found to reduce inflammation and pain in animal models. Additionally, it has been found to reduce the growth of certain cancer cells, as well as to reduce the activity of certain enzymes involved in the metabolism of drugs. Additionally, 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde has been found to act as an antioxidant, scavenging free radicals and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde has several advantages for use in lab experiments, including its low cost and its availability in commercial quantities. Additionally, it is relatively stable and can be stored for long periods of time without degradation. However, it has several limitations, such as its relatively low solubility in water, which can make it difficult to use in certain experiments. Additionally, 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde has been found to be toxic to certain cell lines, which can limit its use in certain experiments.
Future Directions
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde has potential applications in the development of new drugs and therapeutic agents, as well as in the development of new antifungal and anti-inflammatory agents. Additionally, it could be studied further for its potential to act as an antioxidant, as well as for its potential to inhibit the growth of certain cancer cells. Additionally, it could be studied further for its potential to act as an inhibitor of certain enzymes involved in the metabolism of drugs. Finally, it could be studied further for its potential to act as a modulator of certain cellular processes, such as cell proliferation and apoptosis.
Synthesis Methods
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde is synthesized through a multi-step process that involves the reaction of 4-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole with ethyl chloroformate, followed by reaction with anhydrous sodium acetate and acetic acid in ethanol. The reaction is carried out at a temperature of 0°C and a pressure of 0.1MPa. The reaction yields 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde in a yield of 74%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde involves the reaction of 3-(trifluoromethyl)benzaldehyde with 3-methyl-1H-pyrazole-4-carboxylic acid in the presence of a dehydrating agent to form the desired product.", "Starting Materials": [ "3-(trifluoromethyl)benzaldehyde", "3-methyl-1H-pyrazole-4-carboxylic acid", "Dehydrating agent (e.g. thionyl chloride, phosphorus pentoxide)" ], "Reaction": [ "Step 1: Dissolve 3-(trifluoromethyl)benzaldehyde (1.0 equiv) and 3-methyl-1H-pyrazole-4-carboxylic acid (1.2 equiv) in a suitable solvent (e.g. dichloromethane, toluene) and add a dehydrating agent (1.2 equiv).", "Step 2: Heat the reaction mixture at reflux temperature for several hours (e.g. 6-8 hours) until TLC analysis shows complete consumption of starting materials.", "Step 3: Cool the reaction mixture to room temperature and quench with water (1.0 equiv).", "Step 4: Extract the product with a suitable organic solvent (e.g. ethyl acetate, dichloromethane).", "Step 5: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the crude product.", "Step 6: Purify the crude product by column chromatography using a suitable eluent (e.g. hexane/ethyl acetate) to obtain the desired product as a yellow solid." ] } | |
CAS RN |
1152931-55-9 |
Product Name |
3-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbaldehyde |
Molecular Formula |
C12H9F3N2O |
Molecular Weight |
254.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
